![molecular formula C13H12ClN B3394272 2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine CAS No. 1044210-29-8](/img/structure/B3394272.png)
2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine
Overview
Description
2-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine, also known as BAMCl, is a compound that has gained attention in the scientific community due to its potential applications in various research fields. This molecule is a member of the biphenylamine family and is widely used in organic synthesis.
Mechanism of Action
The mechanism of action of 2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine is not well understood. However, it is believed to act as a nucleophile in various reactions due to the presence of an amine group. Its ability to form stable complexes with metals such as palladium makes it a useful ligand in various catalytic reactions.
Biochemical and Physiological Effects:
There is limited information available regarding the biochemical and physiological effects of 2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine. However, studies have shown that it is not toxic to human cells and has low cytotoxicity.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine is its high purity and stability, which makes it a reliable reagent for various laboratory experiments. Its ability to form stable complexes with metals also makes it a useful ligand in catalytic reactions. However, its limited solubility in water can pose a challenge in certain experiments.
Future Directions
There are several future directions for research on 2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine. One possible direction is to explore its potential as a ligand in other catalytic reactions. Additionally, its use as a precursor for the synthesis of biologically active compounds can be further explored. Studies can also be conducted to investigate its potential as a drug delivery agent. Further research is needed to fully understand the mechanism of action of 2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine and its potential applications in various research fields.
Conclusion:
In conclusion, 2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine is a compound that has gained attention in the scientific community due to its potential applications in various research fields. Its high purity and stability make it a reliable reagent for laboratory experiments, and its ability to form stable complexes with metals makes it a useful ligand in catalytic reactions. Further research is needed to fully understand the mechanism of action of 2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine and its potential applications in various research fields.
Scientific Research Applications
2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine has been used in various research fields due to its unique properties. It has been found to be an effective ligand for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, which is widely used in organic synthesis. 2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine has also been used as a precursor for the synthesis of various biologically active compounds, such as antiviral and anticancer agents.
properties
IUPAC Name |
4-(2-chloro-6-methylphenyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN/c1-9-3-2-4-12(14)13(9)10-5-7-11(15)8-6-10/h2-8H,15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCFOKAHAXOWGGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)Cl)C2=CC=C(C=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00681070 |
Source
|
| Record name | 2'-Chloro-6'-methyl[1,1'-biphenyl]-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00681070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Chloro-6'-methyl-[1,1'-biphenyl]-4-amine | |
CAS RN |
1044210-29-8 |
Source
|
| Record name | 2'-Chloro-6'-methyl[1,1'-biphenyl]-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00681070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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